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Compound of Interest

Compound Name: Iveme

Cat. No.: B1236460 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the safe handling of chemical compounds is paramount. This document provides essential,

immediate safety and logistical information for the handling of Ivermectin, covering operational

procedures and disposal plans to ensure a safe laboratory environment.

Personal Protective Equipment (PPE) and
Engineering Controls
When handling Ivermectin, a multi-faceted approach to safety, incorporating engineering

controls, personal protective equipment, and stringent hygiene practices, is crucial.[1][2] The

specific requirements may vary depending on whether a solid or liquid formulation is being

used.

Engineering Controls:

Ventilation: Use of general and local exhaust ventilation is recommended to maintain

airborne concentrations below exposure limits. If ventilation is insufficient, local exhaust

ventilation should be employed.[1][2][3] For facilities, a review of engineering controls,

appropriate decontamination procedures, and industrial hygiene monitoring should be part of

the safety protocol.[2][3]

Containment: For operations with a potential for generating dusts, mists, or aerosols,

containment technologies are necessary to control the compound at the source and prevent
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its spread.[3] Open handling should be minimized.[1][3]

Safety Stations: Ensure that eyewash stations and safety showers are located close to the

workstation.[1][4]

Personal Protective Equipment:

A comprehensive PPE regimen is mandatory for all personnel handling Ivermectin.

Respiratory Protection: If exposure limits are exceeded or unknown, appropriate

NIOSH/MSHA-approved respiratory protection must be worn.[1][3] For situations with

potential for uncontrolled release or unknown exposure levels, a positive pressure air-

supplied respirator is recommended as air-purifying respirators have limitations.[1][3] For

solid forms, an effective dust mask should be used where dust formation is a risk.[5]

Eye and Face Protection: Safety glasses with side shields or goggles are required.[1][3] If

the work involves dusty conditions, mists, or aerosols, appropriate goggles should be worn.

[1][3] A faceshield or other full-face protection is necessary if there is a potential for direct

contact with the substance.[1][3]

Hand Protection: Chemical-resistant gloves are required.[1][3] Double gloving should be

considered.[1][3] For flammable formulations, the choice of hand protection should take this

into account.[3]

Skin and Body Protection: A work uniform or laboratory coat is the minimum requirement.[1]

Additional protective garments such as sleevelets, aprons, or disposable suits should be

used based on the specific task to prevent skin exposure.[1] For liquid formulations, a

chemical-resistant apron is recommended.[5]

Operational Handling and Storage Procedures
Strict adherence to handling and storage protocols is essential to minimize risks.

Handling:

Avoid Contact: Do not breathe dust, mist, or vapors.[1][3] Avoid contact with eyes, skin, and

clothing.[1][5]
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Hygiene Practices: Wash hands and any exposed skin thoroughly after handling.[1][3][4] Do

not eat, drink, or smoke in areas where Ivermectin is handled or stored.[1][3][4]

Contaminated clothing should be removed and washed before reuse.[1]

Prevent Dust and Static: For solid formulations, minimize dust generation and accumulation.

[1] Take precautionary measures against static discharges.[1][3] Use non-sparking tools,

especially with flammable liquid formulations.[3]

Storage:

Containers: Keep containers tightly closed and properly labeled.[1][3][6]

Location: Store in a cool, dry, and well-ventilated place.[3][5][6] Ivermectin should be stored

in a locked, segregated, and approved area.[1][3][4][5][6]

Temperature: For some formulations, refrigeration at temperatures between 2 and 8 °C is

required.[5]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[1]

[3]

Spill Management and First Aid
In the event of a spill or exposure, immediate and appropriate action is critical.

Spill Response:

Control Ignition Sources: For flammable formulations, remove all sources of ignition.[3]

Ventilate: Ensure the area is well-ventilated.[3]

Containment: Prevent further leakage or spillage if it is safe to do so.[2][3][7] Use inert

absorbent material to soak up spills of liquid formulations.[2][3] For large spills, dikes or other

containment measures should be used.[2][3] For solid spills, sweep or shovel the material

into suitable containers for disposal, avoiding dust formation.[4]

Personal Protection: Use personal protective equipment during cleanup.[3][4][7]
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Environmental Protection: Prevent the product from entering drains or waterways.[2][3][4][7]

Local authorities should be notified of significant spills that cannot be contained.[2][3][4][7]

First-Aid Measures:

Inhalation: If inhaled, move the person to fresh air. Seek medical attention if symptoms

occur.[1][3][4]

Skin Contact: Remove contaminated clothing and wash the affected skin area immediately

with plenty of water.[3][4][6] Seek medical attention if irritation persists.[6]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present and easy to do.[3][4] Seek immediate medical attention.[3][4]

Ingestion: Do NOT induce vomiting.[3][4] Call a physician or poison control center

immediately.[3][4] Rinse the mouth thoroughly with water.[1][3] Never give anything by mouth

to an unconscious person.[1][3]

Disposal Plan
Proper disposal of Ivermectin and its containers is crucial to prevent environmental

contamination and accidental exposure.

Unused Product: Dispose of contents and containers to an approved waste disposal plant.[1]

[3][4]

Contaminated Packaging: Empty containers should be taken to an approved waste handling

site for recycling or disposal.[2][3][7] Empty containers retain residue and can be hazardous;

they should not be pressurized, cut, welded, or exposed to ignition sources as they may

explode.[3]

General Guidance: Follow all applicable local, state, and federal regulations for waste

disposal.[2][3][7] For household quantities, if no take-back program is available, the FDA

recommends mixing the medicine with an undesirable substance like coffee grounds or kitty

litter, placing it in a sealed bag or container, and throwing it in the trash.[8] However, for

laboratory quantities, a licensed professional waste disposal service should be used.
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Quantitative Data Summary
The following table summarizes key hazard and toxicity information for Ivermectin.

Data Point Value Formulation Reference

Acute Oral Toxicity

(LD50)
29.5 mg/kg (Mouse) Not specified [6]

GHS Classification

(Oral)

Category 2 (Fatal if

swallowed) or

Category 4 (Harmful if

swallowed)

Solid/General [1]

GHS Classification

(Dermal)

Category 3 (Toxic in

contact with skin)
General

GHS Classification

(STOT - Single

Exposure, Oral)

Category 1 (Causes

damage to Central

Nervous System)

Solid & Liquid [1][3]

GHS Classification

(STOT - Repeated

Exposure, Oral)

Category 1 (Causes

damage to Central

Nervous System)

Solid & Liquid [1][3]

GHS Classification

(Eye Irritation)

Category 2A (Causes

serious eye irritation)
Liquid [3]

GHS Classification

(Flammable Liquid)

Category 2 (Highly

flammable liquid and

vapor)

Liquid [3]

Ivermectin Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of Ivermectin in a

laboratory setting.
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Caption: Logical workflow for the safe handling of Ivermectin in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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